6-Ethyl-2-mercapto-7H-pyrrolo[2,3-d]pyrimidin-4-ol
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Overview
Description
“6-Ethyl-2-mercapto-7H-pyrrolo[2,3-d]pyrimidin-4-ol” is a chemical compound with the formula C8H9N3OS . It is also known by other names such as “6-Ethyl-2-thioxo-2,3-dihydro-1H-pyrrolo [2,3-d]pyrimidin-4 (7H)-one” and "6-ethyl-2-sulfanylidene-1,7-dihydropyrrolo [2,3-d]pyrimidin-4-one" .
Molecular Structure Analysis
The molecular weight of “this compound” is 195.24, and its exact mass is 195.04663309 . It has a topological polar surface area of 89, a heavy atom count of 13, and a complexity of 256 .Physical And Chemical Properties Analysis
“this compound” has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 2 . It also has a rotatable bond count of 1 . The compound is canonicalized .Scientific Research Applications
Antiproliferative Activity : A study synthesized a series of derivatives of 6-Ethyl-2-mercapto-7H-pyrrolo[2,3-d]pyrimidin-4-ol and evaluated their cytotoxic activity on cancer cell lines (HCT-116 and A-549) using MTT assay. The derivative 6-ethyl-2-((4-fluorobenzyl)thio)-7H-pyrrolo[2,3-d]pyrimidin-4-ol showed significant activity against HCT-116 cells (Harsha et al., 2018).
Inhibition of Dihydrofolate Reductase (DHFR) : Research on classical and nonclassical 6-arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines as antifolates highlighted their potential as DHFR inhibitors and antitumor agents. Some derivatives showed potent and selective inhibition of DHFR from pathogens causing opportunistic infections in immunocompromised patients (Gangjee et al., 2007).
Thymidylate Synthase Inhibition and Antitumor Agents : Another study synthesized benzoyl ring halogenated classical 2-amino-6-methyl-3,4-dihydro-4-oxo-5-substituted thiobenzoyl-7H-pyrrolo[2,3-d]pyrimidine antifolates as inhibitors of thymidylate synthase and as antitumor agents. These compounds were found to be more potent inhibitors of human thymidylate synthase than some clinically used agents (Gangjee et al., 2004).
Corrosion Inhibition : A study on the effect of some pyrimidine derivatives, including variants of this compound, on the corrosion of iron in hydrochloric acid showed these compounds to be effective corrosion inhibitors. Electrochemical studies indicated their potential as mixed-type inhibitors (Abdelazim et al., 2021).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit pak4 , a kinase associated with a variety of cancers . Another compound with a similar structure exhibited an IC50 value of 8.5 nM against JAK1 , a kinase involved in signal transduction .
Mode of Action
Inhibitors of similar structure have been found to interact strongly with the hinge region, the β-sheets, and the residues with charged side chains around the 4-substituent .
Biochemical Pathways
Given its potential inhibitory action on kinases like pak4 and jak1 , it may affect pathways related to cell proliferation and signal transduction.
Pharmacokinetics
A similar compound was optimized as a lead compound through in vitro adme, herg, kinase profiling, and pharmacokinetic tests .
Result of Action
Given its potential inhibitory action on kinases, it may result in the inhibition of cell proliferation and alteration of signal transduction pathways .
Action Environment
The different halogen atoms on the 2-substituents of similar inhibitors caused differences in the positions of the 2-benzene rings and affected the interactions of the hinge region .
properties
IUPAC Name |
6-ethyl-2-sulfanylidene-1,7-dihydropyrrolo[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3OS/c1-2-4-3-5-6(9-4)10-8(13)11-7(5)12/h3H,2H2,1H3,(H3,9,10,11,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZWSZNQCOPDGSS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(N1)NC(=S)NC2=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70736248 |
Source
|
Record name | 6-Ethyl-2-sulfanylidene-1,2,3,7-tetrahydro-4H-pyrrolo[2,3-d]pyrimidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70736248 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1275607-95-8 |
Source
|
Record name | 6-Ethyl-2-sulfanylidene-1,2,3,7-tetrahydro-4H-pyrrolo[2,3-d]pyrimidin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70736248 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1275607-95-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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